Cas no 171667-02-0 (Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro-)

Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro- structure
171667-02-0 structure
Product Name:Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro-
CAS No:171667-02-0
MF:C11H14N2O2S
MW:238.306061267853
CID:1359526
Update Time:2024-08-17

Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro-
    • Inchi: 1S/C11H14N2O2S/c1-11(2,3)12-10(16)8-4-6-9(7-5-8)13(14)15/h4-7H,1-3H3,(H,12,16)
    • InChI Key: YVBWQWNFUFQNOS-UHFFFAOYSA-N
    • SMILES: C1(C(NC(C)(C)C)=S)=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 238.07772

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Melting Point: 143-147 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
  • Boiling Point: 343.9±44.0 °C(Predicted)
  • PSA: 55.17
  • pka: 11.55±0.70(Predicted)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd